Cas no 122271-46-9 (Benzenemethanol,3-hydroxy-4,5-dimethoxy-)

• Product Name: Benzenemethanol,3-hydroxy-4,5-dimethoxy-
• CAS No: 122271-46-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 133496
• PubChem ID: 10921182
• Update Time: 2025-04-19

Benzenemethanol,3-hydroxy-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-hydroxy-4,5-dimethoxy-
• 3,4-DIMETHOXY-5-HYDROXYBENZYL ALCOHOL
• 5-(hydroxymethyl)-2,3-dimethoxyphenol
• 3-hydroxy-4,5-dimethoxybenzyl alcohol
• Benzenemethanol,3-hydroxy-4,5-dimethoxy
• RARECHEM AL BD 0681
• DTXSID50448372
• FT-0692632
• SCHEMBL3364601
• 122271-46-9
• 3,4-DIMETHOXY-5-HYDROXYBENZYLALCOHOL
• AKOS006272221

• Inchi： 1S/C9H12O4/c1-12-8-4-6(5-10)3-7(11)9(8)13-2/h3-4,10-11H,5H2,1-2H3
• InChI Key： YEROGNXNQJEQDX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=C(C=1OC)O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92000
• LogP: 0.90170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols